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Compound of Interest

Compound Name: 3,5-Difluorophenol

Cat. No.: B1294556

An In-depth Technical Guide to the Physicochemical Properties of 3,5-Difluorophenol

This guide provides a comprehensive overview of the melting and boiling points of 3,5-
Difluorophenol, including experimental protocols for their determination and relevant synthesis
pathways. This document is intended for researchers, scientists, and professionals in the field
of drug development and materials science.

Physicochemical Data of 3,5-Difluorophenol

3,5-Difluorophenol is a halogenated aromatic organic compound that typically appears as a
white to off-white crystalline solid at room temperature.[1][2] Its unique structure, featuring two
fluorine atoms in the meta positions relative to the hydroxyl group, imparts enhanced
electronegativity and reactivity compared to non-halogenated phenols.[1][3]

The physical properties of 3,5-Difluorophenol are summarized in the table below. It is
important to note that the reported values can vary slightly depending on the purity of the
sample and the experimental conditions under which they were measured.
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Property Value Source(s)

Melting Point 54-57 °C [4]

53-56 °C [3]

50.0-56.0 °C [5][6]

48-52 °C [2]

Boiling Point 170-172 °C [2]

68 °C at 15 mmHg [3]

65-68 °C at 1 mmHg [4]

Molecular Formula CeHaF20 [31[7]

Molecular Weight 130.09 g/mol [31[7]

Appearance WTi(;e to off-white crystalline CIEIE]6]
soli

Experimental Protocols for Property Determination

The determination of melting and boiling points are fundamental techniques in organic
chemistry for identifying and assessing the purity of a compound.[8][9][10]

Melting Point Determination

The melting point of an organic solid is the temperature at which it transitions from a solid to a
liquid.[8] A pure crystalline compound typically exhibits a sharp melting point over a narrow
range of 0.5-1.0°C.[8][10] The presence of impurities will generally depress the melting point
and broaden the melting point range.[8][10]

A common laboratory method for determining the melting point involves the following steps:

o Sample Preparation: A small amount of the dry, finely powdered organic compound is packed
into a thin-walled capillary tube, sealed at one end.[8][11]
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o Apparatus Setup: The capillary tube is attached to a thermometer and placed in a heating
apparatus, such as a Mel-Temp apparatus or a Thiele tube containing a high-boiling oil.[8]

e Heating and Observation: The apparatus is heated slowly and steadily.[8]

o Data Recording: The temperature at which the substance first begins to melt (T1) and the
temperature at which the last crystal disappears (T2) are recorded.[10][11] The melting point
is reported as the range between T1 and T2.[10]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[10] Unlike the melting point, the boiling point is sensitive to
changes in atmospheric pressure; a decrease in pressure leads to a lower boiling point.[10]

Standard methods for determining the boiling point include:

» Simple Distillation: This method is suitable for larger quantities of a liquid. The liquid is
heated in a distillation flask, and the temperature of the vapor that distills is recorded.[12]

o Capillary Method (Siwoloboff's Method): This micro-method is used for small amounts of
liquid and involves the following procedure:

o Afew drops of the liquid are placed in a small test tube.
o A capillary tube, sealed at one end, is inverted and placed into the liquid.
o The test tube is attached to a thermometer and heated in a bath.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o The heat is removed, and the temperature at which the liquid begins to enter the capillary
tube is recorded as the boiling point.

Synthesis of 3,5-Difluorophenol
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3,5-Difluorophenol is a valuable intermediate in the synthesis of pharmaceuticals,
agrochemicals, and liquid crystal materials.[4][13] Several synthetic routes have been
developed for its preparation. One common and effective method involves the synthesis from
3,5-difluorobromobenzene via a boronic acid intermediate.[14][15][16]
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Caption: Synthesis of 3,5-Difluorophenol from 3,5-Difluorobromobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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